Cas no 326034-12-2 (5-amino-N-(4-methoxyphenyl)-2-(piperidin-1-yl)benzene-1-sulfonamide)

• Product Name: 5-amino-N-(4-methoxyphenyl)-2-(piperidin-1-yl)benzene-1-sulfonamide
• CAS No: 326034-12-2
• MF: C₁₈H₂₃N₃O₃S
• MW: 361.458523035049
• CID: 3105016
• PubChem ID: 3792687
• Update Time: 2025-04-21

5-amino-N-(4-methoxyphenyl)-2-(piperidin-1-yl)benzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 5-Amino-N-(4-methoxy-phenyl)-2-piperidin-1-yl-benzenesulfonamide
• 5-amino-N-(4-methoxyphenyl)-2-(piperidin-1-yl)benzene-1-sulfonamide
• AG-690/15444779
• 102-400-1
• Z56780038
• HMS3046D18
• CHEMBL1394493
• SMR001239876
• 5-amino-N-(4-methoxyphenyl)-2-piperidin-1-ylbenzenesulfonamide
• CS-0218846
• SCHEMBL17774635
• 5-amino-N-(4-methoxyphenyl)-2-(1-piperidinyl)benzenesulfonamide
• G34360
• EN300-02182
• 326034-12-2
• 5-AMINO-N-(4-METHOXYPHENYL)-2-(PIPERIDIN-1-YL)BENZENESULFONAMIDE
• BNA03412
• AKOS000115497
• MLS002157387

• Inchi： 1S/C18H23N3O3S/c1-24-16-8-6-15(7-9-16)20-25(22,23)18-13-14(19)5-10-17(18)21-11-3-2-4-12-21/h5-10,13,20H,2-4,11-12,19H2,1H3
• InChI Key： YJOSJOJHDHFDPR-UHFFFAOYSA-N
• SMILES： S(C1=CC(=CC=C1N1CCCCC1)N)(NC1C=CC(=CC=1)OC)(=O)=O

Computed Properties

• Exact Mass: 361.14601278Da
• Monoisotopic Mass: 361.14601278Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 508
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 93Ų